Cas no 1261960-88-6 (2-chloro-4-(3-fluoro-2-methylphenyl)phenol)

• Product Name: 2-chloro-4-(3-fluoro-2-methylphenyl)phenol
• CAS No: 1261960-88-6
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18315495
• CID: 1219686
• PubChem ID: 53221234
• Update Time: 2025-10-31

2-chloro-4-(3-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-fluoro-2-methylphenyl)phenol
• AKOS017557193
• 1261960-88-6
• DTXSID40685895
• 3-Chloro-3'-fluoro-2'-methyl[1,1'-biphenyl]-4-ol
• MFCD18315495
• 2-Chloro-4-(3-fluoro-2-methylphenyl)phenol, 95%

• MDL： MFCD18315495
• Inchi： 1S/C13H10ClFO/c1-8-10(3-2-4-12(8)15)9-5-6-13(16)11(14)7-9/h2-7,16H,1H3
• InChI Key： KSJMAOBMSALRTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1C)F)O

Computed Properties

• Exact Mass: 236.0404208g/mol
• Monoisotopic Mass: 236.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-(3-fluoro-2-methylphenyl)phenol

Recent Advances in the Study of 2-Chloro-4-(3-fluoro-2-methylphenyl)phenol (CAS: 1261960-88-6)

The compound 2-chloro-4-(3-fluoro-2-methylphenyl)phenol (CAS: 1261960-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique halogenated and methylated structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 2-chloro-4-(3-fluoro-2-methylphenyl)phenol with high yield and purity, which is critical for its subsequent use in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In pharmacological studies, 2-chloro-4-(3-fluoro-2-methylphenyl)phenol has demonstrated notable anti-inflammatory and antimicrobial activities. Preliminary in vitro assays indicate that the compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its antimicrobial properties have been tested against a range of bacterial and fungal pathogens, with promising results that warrant further exploration.

Mechanistic studies have begun to elucidate how this compound interacts with biological targets. Molecular docking simulations and enzyme inhibition assays suggest that 2-chloro-4-(3-fluoro-2-methylphenyl)phenol may bind to specific active sites of key enzymes involved in inflammatory and infectious pathways. These findings provide a foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these advancements, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring formulation strategies to enhance the compound's solubility and delivery, which are critical for its therapeutic use.

In conclusion, 2-chloro-4-(3-fluoro-2-methylphenyl)phenol (CAS: 1261960-88-6) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully unlock its therapeutic potential and pave the way for its application in medicine.